FPA 124
FPA 124
Akt/PKB inhibitor (IC50 = 100 nM) that interacts with the PH and kinase domains. Inhibits cell proliferation in various cancer cell lines in vitro and decreases NF-κB activity and tumor load in vivo.
Brand Name:
Vulcanchem
CAS No.:
902779-59-3
VCID:
VC0197212
InChI:
InChI=1S/C11H9N3O2S.2ClH.Cu/c12-11(17)14-13-5-7-6-16-9-4-2-1-3-8(9)10(7)15;;;/h1-6H,(H3,12,14,17);2*1H;/q;;;+2/p-2/b13-5-;;;
SMILES:
C1=CC=C2C(=C1)C(=O)C(=CO2)C=NNC(=S)N.Cl[Cu]Cl
Molecular Formula:
Molecular Weight:
FPA 124
CAS No.: 902779-59-3
Inhibitors
VCID: VC0197212
Molecular Formula:
Molecular Weight:
| CAS No. | 902779-59-3 |
|---|---|
| Product Name | FPA 124 |
| IUPAC Name | dichlorocopper;[(Z)-(4-oxochromen-3-yl)methylideneamino]thiourea |
| Standard InChI | InChI=1S/C11H9N3O2S.2ClH.Cu/c12-11(17)14-13-5-7-6-16-9-4-2-1-3-8(9)10(7)15;;;/h1-6H,(H3,12,14,17);2*1H;/q;;;+2/p-2/b13-5-;;; |
| SMILES | C1=CC=C2C(=C1)C(=O)C(=CO2)C=NNC(=S)N.Cl[Cu]Cl |
| Description | Akt/PKB inhibitor (IC50 = 100 nM) that interacts with the PH and kinase domains. Inhibits cell proliferation in various cancer cell lines in vitro and decreases NF-κB activity and tumor load in vivo. |
| Synonyms | Dichloro[(2Z)-2-[(4-oxo-4H-1-benzopyran-3-yl)methylene]hydrazinecarbothioamide copper complex |
| PubChem Compound | 56972210 |
| Last Modified | Nov 11 2021 |
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